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Compound of Interest

Compound Name: Icariside F2

Cat. No.: B2931639 Get Quote

Introduction: Icariside F2, a flavonoid glycoside derived from plants of the Epimedium genus,

has garnered significant interest within the scientific community for its diverse pharmacological

activities. This technical guide provides an in-depth overview of the biological effects of

Icariside F2, with a focus on its quantitative data, experimental methodologies, and underlying

signaling pathways. This document is intended for researchers, scientists, and drug

development professionals investigating the therapeutic potential of this compound.

Quantitative Data on Biological Activities
The biological effects of Icariside F2 have been quantified across a range of in vitro and in vivo

studies. The following table summarizes the key quantitative data, providing a comparative

overview of its potency in various biological assays.
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Cell
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Parameter Value Reference

Anti-

inflammatory

NF-κB

Inhibition
IC50 16.25 µM [1]

Cytokine

Production

(LPS-

induced)

Rat primary

astrocytes
Inhibition

Concentratio

n-dependent

decrease in

TNF-α and

IL-1β at 5, 10,

and 20 µM

Anticancer
Cell Viability

(MTT Assay)

LLC, H1299,

A549,

A549/DDP

Inhibition

Dose- and

time-

dependent

Apoptosis HeLa, HepG2 Induction
Concentratio

n-dependent

Neuroprotecti

on

Cell

Proliferation
PC12 cells Promotion

Concentratio

n-dependent,

with

significant

effects at 100

µM

Oxidative

Injury

(OGD/R)

PC12 cells Protection

Significant at

12.5, 25, and

50 µM

Anti-diabetic In vivo model db/db mice Dosage

10, 20, 40

mg/kg for 7

weeks

In vivo model

Streptozotoci

n-induced

diabetic rats

Dosage

10, 30 mg/kg

for 3 days

(pre-

treatment)
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Key Signaling Pathways Modulated by Icariside F2
Icariside F2 exerts its biological effects by modulating several critical intracellular signaling

pathways. The following diagrams, generated using the DOT language, illustrate the known

mechanisms of action.
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Icariside F2 inhibits the PI3K/Akt/mTOR signaling pathway.
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Icariside F2 modulates the MAPK/ERK signaling cascade.
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Inhibition of the JAK/STAT3 signaling pathway by Icariside F2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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